2-Bromo-N-(pyridin-2-yl)propanamide
Overview
Description
“2-Bromo-N-(pyridin-2-yl)propanamide” is a chemical compound with the molecular formula C8H9BrN2O . It is a derivative of pyridine, which is a basic heterocyclic organic compound . Pyridine derivatives have been known to exhibit a wide range of pharmacological activities and are often used in the design of structures in medicinal chemistry .
Synthesis Analysis
The synthesis of N-(pyridin-2-yl)amides, including “2-Bromo-N-(pyridin-2-yl)propanamide”, has been achieved from α-bromoketones and 2-aminopyridine under different reaction conditions . The reaction involves the formation of N-(pyridin-2-yl)amides in toluene via C–C bond cleavage promoted by I2 and TBHP . The reaction conditions are mild and metal-free .Molecular Structure Analysis
The molecular structure of “2-Bromo-N-(pyridin-2-yl)propanamide” consists of a bromine atom attached to a carbon atom, which is part of a propanamide group. This group is attached to a pyridine ring via a nitrogen atom .Chemical Reactions Analysis
The chemical reactions involving “2-Bromo-N-(pyridin-2-yl)propanamide” include the displacement of the halogen atom by the pyridine ring nitrogen to afford a pyridinium salt, which undergoes a facile closure to provide an intermediate .Physical And Chemical Properties Analysis
The average mass of “2-Bromo-N-(pyridin-2-yl)propanamide” is 229.074 Da and its monoisotopic mass is 227.989822 Da .Scientific Research Applications
Fluorescent ATRP Initiator
2-Bromo-N-(pyridin-2-yl)propanamide has been utilized as a fluorescent ATRP initiator. It was synthesized and analyzed using NMR and FT-IR spectroscopies, high-resolution mass spectrometry, and single-crystal X-ray diffraction. The efficiency of this compound as a fluorescent ATRP initiator was demonstrated in polymerizations of acrylates, showcasing its potential in polymer science and materials engineering (Kulai & Mallet-Ladeira, 2016).
Crystal Structure Analysis
The compound's crystal and molecular structure has been a subject of investigation. Single-crystal X-ray diffraction data have been utilized to study its molecular geometry in the solid state. The focus has been on understanding the intermolecular hydrogen bonding and π-π interactions present in the crystal packing, contributing to the knowledge of its structural characteristics (Rodi et al., 2013).
Mechanism of Action
While the specific mechanism of action for “2-Bromo-N-(pyridin-2-yl)propanamide” is not mentioned in the retrieved papers, pyridine derivatives have been known to exhibit diverse types of biological and pharmaceutical activities . For example, they have been reported to have antimicrobial, antiviral, antitumor, and antifibrotic properties .
Future Directions
The future directions in the research of “2-Bromo-N-(pyridin-2-yl)propanamide” and similar compounds could involve exploring their potential biological activities and developing novel synthetic methods . For instance, the anti-fibrotic activities of pyridine derivatives could be further investigated .
properties
IUPAC Name |
2-bromo-N-pyridin-2-ylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c1-6(9)8(12)11-7-4-2-3-5-10-7/h2-6H,1H3,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOKFOHYVATACC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=N1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70483487 |
Source
|
| Record name | 2-Bromo-N-(pyridin-2-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59281-37-7 |
Source
|
| Record name | 2-Bromo-N-(pyridin-2-yl)propanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70483487 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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